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Compound of Interest

Compound Name: Malformin A1

Cat. No.: B1361175 Get Quote

Introduction

Malformin A1 is a cyclic pentapeptide produced by the fungus Aspergillus niger. It is

recognized for its potent cytotoxic activities across a range of human cancer cell lines. The

primary mechanism underlying its cytotoxicity involves the induction of significant oxidative

stress, originating from mitochondrial damage. Malformin A1 triggers a rapid accumulation of

intracellular Reactive Oxygen Species (ROS), leading to a decrease in mitochondrial

membrane potential, and subsequent activation of multiple cell death pathways, including

apoptosis, necrosis, and autophagy. These characteristics make Malformin A1 a valuable

chemical tool for researchers studying the mechanisms of oxidative stress, associated

signaling pathways, and cell death.

Mechanism of Action

Malformin A1 exerts its biological effects primarily by targeting mitochondria. This interaction

leads to mitochondrial dysfunction, characterized by a swift and substantial increase in ROS

production and a collapse of the mitochondrial transmembrane potential. The resulting state of

excessive oxidative stress inflicts damage on essential macromolecules (lipids, proteins, DNA)

and activates downstream signaling cascades. Notably, this can stimulate the AMPK/mTOR

pathway, leading to autophagy, and the p38 signaling pathway, which is involved in apoptosis.

The culmination of these events is programmed cell death.
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Mechanism of Malformin A1-Induced Oxidative Stress
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General Experimental Workflow

1. Cell Seeding
(e.g., 96- or 6-well plate)

2. Malformin A1 Treatment
(Dose-response / Time-course)

3. Perform Assay
(Viability, ROS, Apoptosis)

4. Data Acquisition
(Plate Reader / Flow Cytometer)

5. Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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